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For Researchers, Scientists, and Drug Development Professionals

Introduction

BAETA, or Bis(2-aminoethyl) ether N,N,N',N'-tetraacetic acid, is a chemical compound
primarily recognized for its role as a calcium-selective chelating agent. As a structural analog of
the more commonly known chelators EGTA and BAPTA, BAETA is of interest to researchers in
various fields, including cell biology, neuroscience, and drug development, for its potential to
modulate intracellular and extracellular calcium concentrations. Understanding the fundamental
physical and chemical properties of BAETA is crucial for its effective application in
experimental settings. This guide provides a comprehensive overview of the available technical
data for BAETA, alongside methodologies for its use, drawing comparisons with related
compounds where specific data for BAETA is not readily available.

Chemical and Physical Properties

The physical and chemical properties of BAETA are summarized below. It is important to note
that while some data is available for BAETA, other parameters are inferred from the closely
related and structurally similar compound, EGTA (Ethylene glycol-bis(3-aminoethyl ether)-
N,N,N',N'-tetraacetic acid), and are provided for comparative purposes.

Table 1: General and Physical Properties of BAETA
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Property Value Source/Notes

Bis(2-aminoethyl) ether
N,N,N',N'-tetraacetic acid

Full Chemical Name

Synonyms BADE, Eedta [1]
CAS Number 923-73-9 [1]
Appearance Solid powder [1]
Molecular Formula C12H20N209 [2]
Molecular Weight 336.30 g/mol [2]
N ) 657.2 °C at 760 mmHg ] )
Boiling Point ) Data for BAETA is predicted.
(Predicted)

Data for the similar compound
Melting Point Decomposes at 241 °C EGTA.[3] Specific data for
BAETA is not available.

Density 1.488 g/cm3 (Predicted) Data for BAETA is predicted.

Soluble in DMSO. A saturated
agueous solution of the similar
Solubility compound EGTAis 2 mM at
room temperature with a pH of
2.72. Soluble in 1 M NaOH

(120 mg/ml for EGTA).[1][3]

Table 2: Acid Dissociation Constants (pKa) of EGTA (for comparison)

Due to the lack of experimentally determined pKa values for BAETA, the values for the
structurally similar chelator EGTA are provided below to give an indication of the expected
acidic properties. The four carboxylic acid groups and two amine groups result in multiple
dissociation constants.
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pKa Value Corresponding Group
pKax <2
pKaz 2.7
pKas 8.8
pKaa 9.5

Source: Data for EGTA[3]

Synthesis

While a detailed, step-by-step experimental protocol for the synthesis of BAETA is not readily
available in the reviewed literature, the synthesis of similar aminopolycarboxylic acid chelators
typically involves the carboxymethylation of the corresponding diamine. For BAETA, the
synthesis would likely proceed via the reaction of 2,2'-oxybis(ethan-1-amine) (also known as
bis(2-aminoethyl) ether) with an acetic acid derivative, such as chloroacetic acid or bromoacetic
acid, under basic conditions.

@minoethy@ Chloroacetic Acid

Base (e.g., NaOH)
Heat

BAETA

Click to download full resolution via product page

Generalized signaling pathway showing the intervention of BAETA in calcium-mediated cellular
events.
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Experimental Protocols

Specific experimental protocols for the use of BAETA are not widely published. However, the
methodologies for using similar intracellular calcium chelators, such as the cell-permeant
acetoxymethyl (AM) ester form of BAPTA (BAPTA-AM), are well-established and can serve as
a template for the potential use of a cell-permeant derivative of BAETA. [4][5][6]The following is
a generalized protocol for intracellular calcium chelation.

Protocol: Intracellular Calcium Chelation Using a Cell-Permeant Chelator

This protocol describes the general steps for loading cells with a membrane-permeant calcium
chelator to buffer intracellular calcium. Optimization of concentrations and incubation times is
crucial for each specific cell type and experimental design.

1. Reagent Preparation:

e Prepare a stock solution of the cell-permeant chelator (e.g., 1-10 mM) in anhydrous dimethyl
sulfoxide (DMSO).

» Store the stock solution in small aliquots at -20°C to -80°C, protected from light and
moisture.

o Prepare a suitable loading buffer for your cell type, such as Hank's Balanced Salt Solution
(HBSS) or a physiological saline solution.

2. Cell Loading:

o Culture cells on an appropriate substrate for your experiment (e.g., glass-bottom dishes for
imaging).

* Remove the culture medium and gently wash the cells with the pre-warmed loading buffer.

 Dilute the chelator stock solution into the loading buffer to the desired final concentration.
Typical final concentrations range from 1 uM to 50 pM.

¢ Incubate the cells with the chelator-containing loading solution for 30-60 minutes at 37°C.

3. Washing and De-esterification:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1667705?utm_src=pdf-body
https://www.benchchem.com/product/b1667705?utm_src=pdf-body
https://www.benchchem.com/pdf/BAPTA_AM_A_Technical_Guide_to_its_Selective_Calcium_Chelation.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8265943/
https://www.benchchem.com/pdf/5_5_Dibromo_BAPTA_A_Technical_Guide_to_a_Key_Calcium_Chelator.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Remove the loading solution and wash the cells 2-3 times with fresh, warm buffer to remove
any extracellular chelator.

« Incubate the cells for an additional 30 minutes in fresh medium or buffer to allow for
complete de-esterification of the AM ester by intracellular esterases. This step traps the
active, membrane-impermeant form of the chelator within the cytosol.

4. Experimental Procedure:

» Proceed with your experiment, for example, by stimulating the cells with an agonist known to
elicit a calcium response.

e The effectiveness of calcium chelation can be verified by co-loading the cells with a
fluorescent calcium indicator (e.g., Fura-2 AM) and observing a blunted or absent
fluorescence response to the stimulus.

Experimental Workflow for Calcium Chelation Studies
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A typical workflow for investigating the role of calcium using an intracellular chelator like
BAETA.

Safety and Handling

Detailed safety information for BAETA is not extensively documented. However, based on the
data for similar aminopolycarboxylic acids, the following general precautions should be
observed:

o Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat. Avoid generating dust.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. For long-
term storage, temperatures of -20°C are recommended. [1]* Toxicity: The toxicological
properties have not been thoroughly investigated. Handle with care and avoid ingestion,
inhalation, and contact with skin and eyes.

Conclusion

BAETA is a calcium-selective chelating agent with potential applications in biological research
where the modulation of calcium signaling is desired. While specific experimental data for
BAETA is limited, its structural similarity to well-characterized chelators like EGTA and BAPTA
provides a strong basis for understanding its fundamental properties and potential experimental
applications. Researchers interested in utilizing BAETA should perform preliminary studies to
determine its optimal concentration and experimental conditions for their specific system. As a
member of the aminopolycarboxylic acid family of chelators, BAETA represents a potentially
valuable tool for the study of calcium-dependent cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667705#physical-and-chemical-properties-of-baeta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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